(8-(Benzyloxy)imidazo[1,2-a]pyridin-2-yl)methanol

• CAS No.: 79707-20-3
• Molecular Formula: C15H14N2O2
• Molecular Weight: 254.28 g/mol
• IUPAC Name: (8-phenylmethoxyimidazo[1,2-a]pyridin-2-yl)methanol
• InChI: InChI=1S/C15H14N2O2/c18-10-13-9-17-8-4-7-14(15(17)16-13)19-11-12-5-2-1-3-6-12/h1-9,18H,10-11H2
• InChI Key: WAJZDBIJTLIWIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CN3C2=NC(=C3)CO

Description

(8-(Benzyloxy)imidazo[1,2-a]pyridin-2-yl)methanol is a useful research compound. Its molecular formula is C15H14N2O2 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice-cooled suspension of 1.5 g lithium aluminium hydride in 150 ml tetrahydrofuran there was added 15.0 g 8-benzyloxyimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester (obtained according to Example 5) in portions so that the temperature remains below 10° C. After stirring at 0°-5° C. for an additional 1hr., 1.5 ml water was added dropwise at 0°-10° C., followed by 1.5 ml 15% aqueous sodium hyroxide and then 4.5 ml water. The mixture was allowed to warm to room temperature with stirring, and was then suction-filtered in a sintered glass funnel. The solids left in the funnelwere thoroughly washed with 4×200 ml hot chloroform.